Cas no 773135-63-0 (benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester)

benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester structure
773135-63-0 structure
Product Name:benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester
CAS No:773135-63-0
MF:C10H8ClF3O2
MW:252.617532730103
CID:1784056
PubChem ID:46311321
Update Time:2025-04-21

benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester
    • LogP
    • 773135-63-0
    • E89896
    • 5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester, 97%
    • ethyl 5-chloro-2-(trifluoromethyl)benzoate
    • MFCD06204539
    • 5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
    • Inchi: 1S/C10H8ClF3O2/c1-2-16-9(15)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,2H2,1H3
    • InChI Key: LNEBLTIEGPLXSB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

  • Exact Mass: 252.0164917g/mol
  • Monoisotopic Mass: 252.0164917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01KCW1-500mg
5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
773135-63-0 95%
500mg
$303.00 2025-02-12
Aaron
AR01KCW1-1g
5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
773135-63-0 95%
1g
$404.00 2025-02-12
A2B Chem LLC
BA28341-250mg
5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
773135-63-0 97%
250mg
$164.00 2024-04-19
A2B Chem LLC
BA28341-500mg
5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
773135-63-0 97%
500mg
$220.00 2024-04-19
A2B Chem LLC
BA28341-1g
5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
773135-63-0 97%
1g
$293.00 2024-04-19
A2B Chem LLC
BA28341-5g
5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester
773135-63-0 97%
5g
$958.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1826000-1g
Ethyl 5-chloro-2-(trifluoromethyl)benzoate
773135-63-0 97%
1g
¥8325.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1826000-5g
Ethyl 5-chloro-2-(trifluoromethyl)benzoate
773135-63-0 97%
5g
¥25118.00 2024-07-28
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司